N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide

• IUPAC Name: N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide
• InChI: InChI=1S/C11H20N2O2/c1-9-4-7-13(8-5-9)11(15)3-6-12-10(2)14/h9H,3-8H2,1-2H3,(H,12,14)
• InChI Key: YNZTUXUWUWAOOW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CCNC(=O)C
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide, also known as MPX or N-phenylacetyl-L-prolylglycine ethyl ester, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a derivative of the natural dipeptide L-prolylglycine, which is found in the brain and other tissues. MPX has been shown to have a range of biochemical and physiological effects, and its mechanism of action is still being investigated.

Scientific Research Applications

N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has been studied extensively for its potential applications in scientific research. It has been shown to have a range of effects on the brain and other tissues, including improving cognitive function, increasing energy levels, and reducing stress and anxiety. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has also been investigated for its potential as a treatment for various conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Mechanism of Action

The mechanism of action of N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide is still being investigated, but it is thought to involve the modulation of various neurotransmitters and neuropeptides in the brain. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has been shown to increase the levels of acetylcholine, dopamine, and serotonin in the brain, which are all important for cognitive function and mood regulation. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide may also affect the levels of other neuropeptides such as GABA and glutamate, which are involved in anxiety and stress.
Biochemical and Physiological Effects
N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase energy levels and reduce fatigue, which may be due to its effects on dopamine and other neurotransmitters. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has also been shown to improve cognitive function, including memory and learning. It may also have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it accessible for researchers. It is also stable and has a long shelf life, which allows for long-term studies. However, there are some limitations to the use of N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide in lab experiments. Its mechanism of action is still not well understood, and its effects may be influenced by various factors such as dose and timing. Additionally, its effects may vary depending on the species or strain of animal used in experiments.

Future Directions

There are several future directions for research on N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to investigate its neuroprotective effects and its potential to improve cognitive function in these conditions. Another area of interest is its effects on mood and anxiety. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has been shown to have anxiolytic effects in animal studies, and further studies are needed to investigate its potential as a treatment for anxiety disorders. Additionally, further studies are needed to understand the mechanism of action of N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide and to investigate its effects on other neurotransmitters and neuropeptides in the brain.
Conclusion
In conclusion, N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide, or N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has a range of biochemical and physiological effects, and its mechanism of action is still being investigated. N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide has several advantages for use in lab experiments, but there are also some limitations to its use. Future research on N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide may lead to new treatments for neurodegenerative diseases and anxiety disorders, as well as a better understanding of its effects on the brain.

Synthesis Methods

The synthesis of N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide involves the reaction of N-phenylacetyl-L-prolylglycine with ethyl chloroacetate in the presence of a base such as sodium hydroxide. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry. The synthesis of N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]acetamide is relatively straightforward and can be performed on a large scale, making it readily available for research purposes.